Cas no 5434-08-2 ( )

• Product name: &nbsp
• CAS No: 5434-08-2
• MF: C₁₃H₁₉NO
• Molecular Weight: 205.29606
• CID: 940758
• PubChem ID: 225866

  Properties

Names and Identifiers

• o-ethyl N,N-diethylbenzamide; NSC15705; 2-ethyl-N,N-diethyl-benzamide; AC1Q5FH9; CTK1H1913; AG-F-88219; N,N,o-triethylbenzamide; AR-1K0602; N,N-diethyl-2-ethylbenzamide; AC1L5ECK; SureCN6647138; 2-ethyl-N,N-diethylbenzamide;
• N,N-diethyl-2-ethylbenzamide
• NSC15705
• DS-011689
• SCHEMBL6647138
• 2-ethyl-N,N-diethylbenzamide
• 5434-08-2
• NSC-15705
• DTXSID30280156
• 2-ethyl-N,N-diethyl-benzamide
• AKOS020117143
• PLSYPGKOSAWICF-UHFFFAOYSA-N
• n,n,2-triethylbenzamide
•  

• Inchi： InChI=1S/C13H19NO/c1-4-11-9-7-8-10-12(11)13(15)14(5-2)6-3/h7-10H,4-6H2,1-3H3
• InChIKey： PLSYPGKOSAWICF-UHFFFAOYSA-N
• SMILES： CCC1=CC=CC=C1C(=O)N(CC)CC

Computed Properties

• 精确分子量: 205.14677
• 同位素质量: 205.147
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 1
• 重原子数量: 15
• 可旋转化学键数量: 4
• 复杂度: 199
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 20.3Ų
• XLogP3: 2.5

Experimental Properties

• Density: 0.975
• Boiling Point: 334.4°C at 760 mmHg
• 闪点: 147.5°C
• Refractive Index: 1.514
• PSA: 20.31
• LogP: 2.73100